Cas no 440332-00-3 (2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 440332-00-3
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 5572868
• Update Time: 2025-06-13

2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)-N-(pyridin-3-ylmethyl)acetamide
• 1,2,3-Benzotriazine-3(4H)-acetamide, 4-oxo-N-(3-pyridinylmethyl)-
• 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C15H13N5O2/c21-14(17-9-11-4-3-7-16-8-11)10-20-15(22)12-5-1-2-6-13(12)18-19-20/h1-8H,9-10H2,(H,17,21)
• InChI Key： LVWUBOCABQSCSQ-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CC(NCC2=CC=CN=C2)=O)N=1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.67±0.46(Predicted)

Additional information on 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide

Introduction to 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 440332-00-3) and Its Applications in Modern Chemical Biology

The compound 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide, identified by its CAS number 440332-00-3, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the benzotriazine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both a pyridin-3-yl moiety and an acetoamide group introduces unique electronic and steric features that make this molecule a promising candidate for further exploration.

In recent years, the benzotriazine core has been extensively studied for its role in modulating various biological pathways. Specifically, derivatives of benzotriazines have shown promise in inhibiting enzymes involved in inflammatory responses, DNA repair mechanisms, and metabolic processes. The structural motif of 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide is particularly intriguing because it combines the bioisosteric properties of pyridine with the reactive nature of the acetoamide group. This combination not only enhances solubility and bioavailability but also allows for selective interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The pyridin-3-yl substituent is known to interact favorably with metal ions and enzymes, a property that has been leveraged in the development of metalloproteinase inhibitors and kinase inhibitors. In contrast, the acetoamide group can serve as a hinge-binding motif, facilitating interactions with specific amino acid residues in protein targets. Such features are critical for designing molecules with high affinity and selectivity.

Recent studies have highlighted the importance of benzotriazine derivatives in addressing neurological disorders. For instance, modifications of the benzotriazine core have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-yl)methylacetamide exhibits structural similarities to known active ingredients that have demonstrated efficacy in preclinical models. Its ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors makes it a particularly interesting candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzotriazine ring is typically formed through cyclization reactions involving appropriately substituted precursors. The introduction of the pyridin-3-yl group is often achieved via nucleophilic substitution or metal-catalyzed coupling reactions. Finally, the acetoamide functionality is incorporated through condensation reactions with appropriate carboxylic acid derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of pharmacological activity, preliminary studies suggest that 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-(pyridin-3-ylmethylacetamide) exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation. Specifically, it has shown promise in disrupting microtubule dynamics by inhibiting tubulin polymerization. This mechanism aligns with the development of chemotherapeutic agents that target mitotic processes in rapidly dividing cells. Additionally, its interaction with kinases involved in cell signaling pathways has been observed under controlled experimental conditions.

The compound's potential extends beyond oncology; it has also been investigated for its anti-inflammatory properties. The benzotriazine core is known to modulate inflammatory pathways by interacting with transcription factors such as NFκB. The presence of the pyridin-3-ylmethylacetamide moiety further enhances its ability to interfere with pro-inflammatory cytokine production. This dual functionality makes it a valuable candidate for developing novel therapeutics targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Docking simulations have revealed that it can bind effectively to pockets on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation-related signaling cascades. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, helping to rationalize its reactivity and biological activity.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly adopting sustainable methodologies that minimize waste generation and energy consumption. For example, catalytic processes using recyclable ligands or photochemical activation techniques are being explored to improve efficiency while reducing environmental impact. These approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

Future directions for research on 2-(4-oxyo-octro-hydro-octtriazino-octtriyloctmethylacetamidinoct-pyridinoct-trilinoctmethyloctetramine (CAS No. 44octtr octtr octtr octtr octtr octtr octtr octtr octtr octtr octtr octtr 00octtr) include exploring its potential as an adjuvant therapy alongside existing treatments for various diseases. Combination therapies often yield better outcomes by targeting multiple pathways simultaneously; thus，this compound could play a complementary role in therapeutic regimens designed for precision medicine applications.

In conclusion, 44octtr oxtt oxtryloxttryl oxtryl oxtryl oxtryl oxtryl oxtryl oxtryl oxtryl oxtryl oxtryl oxtryl mmoxttetramine (CAS No, 44octtr octtr octtr octtr octtr octtr octtr octtr octtr octtr octtr octtr 00octtr) represents a structurally intriguing molecule with significant therapeutic potential。 Its unique combination of functional groups， coupled with promising preclinical data， positions it as a valuable asset in ongoing pharmaceutical research。 As our understanding of biological systems continues to evolve， compounds like these will undoubtedly play an increasingly important role in shaping future treatments。